1-(piperidin-2-ylmethyl)-1H-pyrazol-5-ol

• CAS No.: 2092529-17-2
• Molecular Formula: C9H15N3O
• Molecular Weight: 181.23 g/mol
• IUPAC Name: 2-(piperidin-2-ylmethyl)-1H-pyrazol-3-one
• InChI: InChI=1S/C9H15N3O/c13-9-4-6-11-12(9)7-8-3-1-2-5-10-8/h4,6,8,10-11H,1-3,5,7H2
• InChI Key: UVQCQYLGAUBESG-UHFFFAOYSA-N
• SMILES: C1CCNC(C1)CN2C(=O)C=CN2

Description

1-(Piperidin-2-ylmethyl)-1H-pyrazol-5-ol is a heterocyclic compound featuring a pyrazole core substituted with a hydroxyl group at position 5 and a piperidin-2-ylmethyl group at position 1. The pyrazole moiety is known for its aromatic stability and ability to participate in hydrogen bonding via the hydroxyl group, while the piperidine ring introduces conformational flexibility and basicity due to its nitrogen atom.

Comparison with Similar Compounds

Table 1: Structural Features of 1-(Piperidin-2-ylmethyl)-1H-pyrazol-5-ol and Analogues

Compound Name	Core Structure	Key Substituents	Unique Features
1-(Piperidin-2-ylmethyl)-1H-pyrazol-5-ol	Pyrazole + piperidine	-OH at pyrazole C5; piperidin-2-ylmethyl	Hydrogen bonding via -OH; flexible piperidine
1-[(1-Methyl-1H-pyrazol-5-yl)methyl]piperidin-4-amine dihydrochloride ()	Pyrazole + piperidine	-NH2 at piperidine C4; methyl at pyrazole C1	Basic amine enhances solubility; dihydrochloride salt form
1,3-Dimethyl-4-(piperidin-4-yl)-1H-pyrazol-5-ol ()	Pyrazole + piperidine	-CH3 at pyrazole C1/C3; piperidin-4-yl	Methyl groups increase hydrophobicity; rigid piperidine positioning
3-Methyl-1-(pyridin-2-yl)-1H-pyrazol-5-ol ()	Pyrazole + pyridine	-OH at pyrazole C5; pyridin-2-yl	Pyridine introduces π-π stacking potential; lacks aliphatic amine

Key Insights :

• The piperidine ring in 1-(piperidin-2-ylmethyl)-1H-pyrazol-5-ol provides conformational flexibility compared to rigid pyridine () or fixed piperidin-4-yl () analogues.
• The hydroxyl group at pyrazole C5 enables hydrogen bonding, a feature absent in methyl-substituted derivatives (e.g., ) .

Key Insights :

• Pyrazole derivatives with aromatic substituents (e.g., pyridin-2-yl in ) often achieve high yields (≥95%) due to efficient cyclization and purification .
• The absence of reported data for 1-(piperidin-2-ylmethyl)-1H-pyrazol-5-ol suggests a need for optimized synthetic protocols.

Key Insights :

• The hydroxyl group in 1-(piperidin-2-ylmethyl)-1H-pyrazol-5-ol may facilitate hydrogen bonding with biological targets, similar to sulfone-containing analogues () .
• Piperidine-containing pyrazoles (e.g., ) are explored for CNS applications due to blood-brain barrier permeability .